Cas no 30343-27-2 (3-(2-Fluorophenoxy)-2-butanone)

• Product Name: 3-(2-Fluorophenoxy)-2-butanone
• CAS No: 30343-27-2
• CID: 4644584
• Update Time: 2025-06-14

3-(2-Fluorophenoxy)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 3-(2-FLUOROPHENOXY)-2-BUTANONE
• 2-Butanone, 3-(2-fluorophenoxy)-
• 3-(2-Fluorophenoxy)-2-butanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Fluorophenoxy)-2-butanone

Comprehensive Overview of 3-(2-Fluorophenoxy)-2-butanone (CAS No. 30343-27-2): Properties, Applications, and Industry Insights

3-(2-Fluorophenoxy)-2-butanone (CAS No. 30343-27-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluorine atom and a ketone functional group in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for designing central nervous system (CNS) therapeutics and selective enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 3-(2-Fluorophenoxy)-2-butanone has surged, driven by trends in precision medicine and sustainable agriculture. A common query among chemists is: "How does fluorination enhance the bioavailability of drug candidates?" Studies suggest that the introduction of fluorine can improve metabolic stability and membrane permeability, making this compound a valuable scaffold for lead optimization.

The synthesis of 3-(2-Fluorophenoxy)-2-butanone typically involves nucleophilic aromatic substitution reactions, where 2-fluorophenol reacts with a butanone derivative under controlled conditions. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a topic frequently searched in academic forums. Environmental considerations also play a role; labs increasingly adopt green chemistry principles to minimize waste during production.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in developing liquid crystals and photoactive polymers. Its low toxicity profile and thermal stability make it suitable for industrial R&D. A trending discussion revolves around its potential in organic electronics, where fluorinated moieties enhance charge transport properties.

For quality assurance, suppliers must adhere to ISO-certified standards, addressing another frequent search query: "Where to source high-purity 3-(2-Fluorophenoxy)-2-butanone?" Reputable manufacturers provide detailed COA (Certificate of Analysis) and MSDS documentation, ensuring compliance with global regulatory frameworks like REACH and FDA guidelines.

Future research directions may explore its utility in bioconjugation or as a probe for imaging techniques. As AI-driven molecular modeling advances, computational studies could predict novel derivatives of 3-(2-Fluorophenoxy)-2-butanone with enhanced efficacy, aligning with the industry’s shift toward data-driven discovery.